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Compound of Interest

Compound Name: Demeton

Cat. No.: B052138

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of Demeton-S-methyl, an organothiophosphate insecticide and acaricide. The
information is presented to support research, development, and safety assessment activities.

Chemical Identity and Properties

Demeton-S-methyl, with the IUPAC name S-[2-(Ethylsulfanyl)ethyl] O,O-dimethyl
phosphorothioate, is a colorless to pale-yellow oily liquid with a characteristic sulfurous odor.[1]
[2] It is a systemic and contact insecticide that acts as a cholinesterase inhibitor.[3][4]

Table 1: Physicochemical Properties of Demeton-S-methyl
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Property Value References
S-[2-(Ethylsulfanyl)ethyl] O,0O-

IUPAC Name _ (2-(Ehy ) _y] [11[5]
dimethyl phosphorothioate

CAS Number 919-86-8 [1]12]

Molecular Formula C6H1503PS2 [1][6]

Molecular Weight 230.28 g/mol [1112]
Oily, colorless to pale-yellow

Appearance o [1112]
liquid

Melting Point <-25°C [1107]

Boiling Point 118 °C (decomposes) [1107]

Water Solubility

3.3 g/L (or 0.33 g/100 ml) at 20
°C

[1]3]

Vapor Pressure

0.00036 mmHg (or 40 mPa) at
20 °C

(11318l

Octanol-Water Partition
Coefficient (Log P)

1.32

[3]4]

Density

1.207 g/cm3 at 20 °C

[1](7]

Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical properties of

Demeton-S-methyl are not readily available in the public domain. However, standardized

methods, such as those established by the Organisation for Economic Co-operation and

Development (OECD) Guidelines for the Testing of Chemicals, are typically employed for

regulatory purposes. A general description of these methodologies is provided below.
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Sample Preparation

Synthesis and/or Purification of Demeton-S-methyl

Analytical Characterization

Structural Confirmation (e.g., NMR, MS)
Melting Point (OECD 102) Boiling Point (OECD 103)

Purity Assessment (e.g., HPLC, GC)

Physicochemical Testin% (OECD Guidelines)

Water Solubility (OECD 105) Vapor Pressure (OECD 104) Log P (OECD 107/117)

Click to download full resolution via product page
Caption: Inhibition of acetylcholinesterase by Demeton-S-methyl.
Metabolic Pathway

Demeton-S-methyl undergoes metabolic transformation in organisms and the environment.
The primary metabolic reactions involve oxidation of the thioether group to form the
corresponding sulfoxide and sulfone, which are also toxic.

DremeisBmaiy] Oxidation _ [ Demeton-S-methyl | Oxidation _ | Demeton-S-methyl

sulfoxide sulfone

Click to download full resolution via product page

Caption: Primary metabolic pathway of Demeton-S-methyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of Demeton-S-methyl]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b052138#physicochemical-properties-of-demeton-s-
methyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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